AG-13958 AG-13958 AG-013958, also known as AG-13958 is a VEGFA inhibitor potentially for the treatment of age-related macular degeneration. Neovascular AMD, a subtype characterized by the growth of new, pathologic blood vessels, results in most of the cases of severe and rapid vision loss associated with AMD. A critical activator of angiogenesis in neovascular AMD is VEGF.
Brand Name: Vulcanchem
CAS No.: 319460-94-1
Catalog No.: VC1034907
InChI: InChI=1S/C26H22FN7O/c1-16-13-25(34(2)33-16)26(35)30-24-15-19(7-10-21(24)27)29-18-6-9-20-22(31-32-23(20)14-18)11-8-17-5-3-4-12-28-17/h3-15,29H,1-2H3,(H,30,35)(H,31,32)/b11-8+
SMILES: O=C(C1=CC(C)=NN1C)NC2=CC(NC3=CC4=C(C=C3)C(/C=C/C5=NC=CC=C5)=NN4)=CC=C2F
Molecular Formula: C26H22FN7O
Molecular Weight: 467.5084

AG-13958

* For research use only. Not for human or veterinary use.

CAS No.: 319460-94-1

Inhibitors

Catalog No.: VC1034907

Molecular Formula: C26H22FN7O

Molecular Weight: 467.5084

Purity: >98% (or refer to the Certificate of Analysis)

AG-13958 - 319460-94-1

CAS No. 319460-94-1
Product Name AG-13958
IUPAC Name N-[2-Fluoro-5-[[3-[(1E)-2-(2-pyridinyl)ethenyl]-1H-indazol-6-yl]amino]phenyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide
Synonyms AG13958; AG-13958; AG 13958; AG013958; AG-013958; AG 013958.
Molecular Formula C26H22FN7O
Molecular Weight 467.5084
InChI InChI=1S/C26H22FN7O/c1-16-13-25(34(2)33-16)26(35)30-24-15-19(7-10-21(24)27)29-18-6-9-20-22(31-32-23(20)14-18)11-8-17-5-3-4-12-28-17/h3-15,29H,1-2H3,(H,30,35)(H,31,32)/b11-8+
InChIKey JXSVVZKPEDIRTN-DHZHZOJOSA-N
SMILES O=C(C1=CC(C)=NN1C)NC2=CC(NC3=CC4=C(C=C3)C(/C=C/C5=NC=CC=C5)=NN4)=CC=C2F
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description AG-013958, also known as AG-13958 is a VEGFA inhibitor potentially for the treatment of age-related macular degeneration. Neovascular AMD, a subtype characterized by the growth of new, pathologic blood vessels, results in most of the cases of severe and rapid vision loss associated with AMD. A critical activator of angiogenesis in neovascular AMD is VEGF.
References 1: Barakat MR, Kaiser PK. VEGF inhibitors for the treatment of neovascular age-related macular degeneration. Expert Opin Investig Drugs. 2009 May;18(5):637-46. doi: 10.1517/13543780902855316 . Review. PubMed PMID: 19388880.
2: Chappelow AV, Kaiser PK. Neovascular age-related macular degeneration: potential therapies. Drugs. 2008;68(8):1029-36. Review. PubMed PMID: 18484796.
  

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

18.0152 g/mol